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In the rapidly advancing field of perovskite solar cells (PSCs), the hole transport material (HTM)
plays a pivotal role in achieving high power conversion efficiencies (PCE) and ensuring long-
term device stability. Among the various classes of HTMs, spiro-type molecules have garnered
significant attention due to their excellent thermal stability and morphological properties. This
guide provides a detailed comparison of two prominent spiro-based HTMs: Spiro-NPB and the
widely-used Spiro-OMeTAD.

This comparison aims to provide researchers, scientists, and drug development professionals
with a comprehensive overview of their performance, supported by experimental data, to aid in
the selection of the most suitable HTM for their specific applications. While Spiro-OMeTAD is
the current benchmark HTM in high-efficiency PSCs, this guide also sheds light on the
properties of Spiro-NPB, a related compound with potential applications in optoelectronic
devices.

Performance Comparison

The following table summarizes the key performance parameters of perovskite solar cells
fabricated using Spiro-NPB and Spiro-OMeTAD as the hole transport layer. It is important to
note that while extensive data is available for Spiro-OMeTAD, direct comparative data for
Spiro-NPB in perovskite solar cells is limited in the available literature. The data for Spiro-NPB
is primarily derived from its use in Organic Light Emitting Diodes (OLEDSs), which can provide
insights into its fundamental properties.
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Property

Spiro-NPB

Spiro-OMeTAD

Highest Occupied Molecular
Orbital (HOMO) Energy Level

~-5.32 eV[1]

~-5.1eVto-5.26 eV[2]

Power Conversion Efficiency
(PCE)

Data in PSCs is not readily

available.

Up to 25% in regular n-i-p
architecture devices[3]. A

device based on a Spiro-

OMeTAD analogue, spiro-
Naph, achieved a PCE of
24.43%][4].

Open-Circuit Voltage (Voc)

Data in PSCs is not readily
available.

Typically in the range of 1.1 V
to1.2 V.

Short-Circuit Current Density
(JIsc)

Data in PSCs is not readily
available.

Typically in the range of 23 to
25 mA/cm?2.

Fill Factor (FF)

Data in PSCs is not readily

available.

Typically around 80%.

Hole Mobility

Higher mobility compared to
NPB in OLEDs[5].

Pristine Spiro-OMeTAD has
low hole mobility (~10-5 cm2V-
1s-1), which is significantly
improved by doping[6]. Doped
films have mobility comparable
to other high-performance
HTMs.

Stability

Spiro-annulated structure
suggests good thermal and

morphological stability[5].

Susceptible to degradation at
high temperatures and in the
presence of moisture, often
related to the hygroscopic
nature of dopants like
LiTFSI[4][7]. However,
derivatives like spiro-Naph

show improved stability[4].

Cost

Data on synthesis cost for PSC
applications is not readily

available.

High cost due to complex

multi-step synthesis and
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purification, which is a barrier

to commercialization[6][8].

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon existing
research. Below are generalized protocols for the fabrication of perovskite solar cells using
Spiro-OMeTAD. A detailed, validated protocol for Spiro-NPB in PSCs is not widely reported.

Fabrication of Perovskite Solar Cells with Spiro-OMeTAD

This protocol describes a typical fabrication process for a standard n-i-p planar perovskite solar
cell.

1. Substrate Preparation:

 Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol.

e The cleaned substrates are then treated with UV-ozone for 15-20 minutes to improve the
wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

o A compact layer of TiO2 or SnO2 is deposited on the ITO substrate. For instance, a SnO2
nanoparticle solution can be spin-coated at 3000-5000 rpm for 30 seconds, followed by
annealing at 150-200 °C for 30-60 minutes.

3. Perovskite Layer Deposition:

o A precursor solution of the perovskite material (e.g., a mixture of formamidinium iodide (FAl),
lead iodide (Pbl2), methylammonium bromide (MABr), and lead bromide (PbBr2) in a mixed
solvent of DMF and DMSO) is spin-coated on the ETL.

e An anti-solvent, such as chlorobenzene, is often dripped onto the spinning substrate during
the last few seconds of the spin-coating process to induce rapid crystallization and form a
uniform film.
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The film is then annealed at 100-150 °C for 10-60 minutes.
. Hole Transport Layer (HTL) Deposition:

The Spiro-OMeTAD solution is prepared by dissolving Spiro-OMeTAD powder in a solvent
like chlorobenzene.

Additives are crucial for improving the conductivity and performance of the Spiro-OMeTAD
layer. Common additives include:

o Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI): As a p-dopant to increase hole
concentration. A stock solution in acetonitrile is typically used.

o 4-tert-butylpyridine (tBP): To improve film morphology and reduce recombination.
o Cobalt(lll) complexes (e.g., FK209): As an additional p-dopant.

A typical formulation involves dissolving 70-90 mg of Spiro-OMeTAD in 1 mL of
chlorobenzene, followed by the addition of specific volumes of the LITFSI and tBP
solutions[9].

The prepared Spiro-OMeTAD solution is spin-coated onto the perovskite layer at 2000-4000
rpm for 30 seconds.

The device is then often left in a dry air or oxygen environment for several hours to promote
oxidation of the Spiro-OMeTAD, which enhances its conductivity.

. Metal Electrode Deposition:

Finally, a top electrode of gold or silver (typically 80-100 nm thick) is deposited by thermal
evaporation through a shadow mask to define the active area of the solar cell.

. Characterization:

The current density-voltage (J-V) characteristics of the fabricated solar cells are measured
under simulated AM 1.5G solar illumination (100 mW/cm?2).
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Visualizations
Energy Level Diagram

The alignment of energy levels at the interfaces between different layers in a perovskite solar
cell is critical for efficient charge extraction and transport. The diagram below illustrates the
typical energy levels of a perovskite solar cell employing Spiro-OMeTAD as the HTM. The
HOMO level of Spiro-NPB is also included for comparison.
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Figure 1: Energy level diagram of a typical n-i-p perovskite solar cell.

Experimental Workflow
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The following diagram illustrates the general workflow for the fabrication and characterization of
perovskite solar cells using a spiro-based HTM.
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Figure 2: General workflow for perovskite solar cell fabrication and characterization.

Conclusion

Spiro-OMeTAD remains the state-of-the-art hole transport material for high-efficiency n-i-p
perovskite solar cells, consistently enabling PCEs over 25%]3]. Its well-matched energy levels
with common perovskite compositions and its ability to form high-quality amorphous films
contribute to its success. However, the high cost and stability issues associated with its
dopants are significant hurdles for commercialization[6][7].

Spiro-NPB, while less explored in the context of perovskite solar cells, possesses a spiro-
annulated structure that is known to impart good thermal and morphological stability, as
demonstrated in OLED applications[5]. Its HOMO level is in a suitable range for hole extraction
from perovskite absorbers. The spiro-linkage in these molecules helps in preventing
crystallization and promoting the formation of uniform amorphous films, which is beneficial for
device performance and longevity.

Future research should focus on direct comparative studies of Spiro-NPB and other novel
spiro-type HTMs in perovskite solar cells to fully assess their potential. The development of
dopant-free HTMs or more stable doping strategies for existing materials like Spiro-OMeTAD is
also a critical area of investigation to push the commercialization of perovskite photovoltaic
technology forward. The exploration of derivatives, such as the spiro-Naph series, has already
shown promise in overcoming the stability limitations of Spiro-OMeTAD while maintaining high
efficiency[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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